5-Cyclopentylfuran-2-carboxylic acid

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-cyclopentylfuran-2-carboxylic acid
• InChI: InChI=1S/C10H12O3/c11-10(12)9-6-5-8(13-9)7-3-1-2-4-7/h5-7H,1-4H2,(H,11,12)
• InChI Key: YCJDWYMAVXKGLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC=C(O2)C(=O)O

Description

5-Cyclopentylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative featuring a cyclopentyl substituent at the 5-position of the furan ring. The cyclopentyl group, a saturated hydrocarbon ring, likely imparts distinct steric and electronic characteristics compared to other substituents, influencing solubility, stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopentylfuran-2-carboxylic acid can be achieved through several methods:

From Furan Derivatives: One common method involves the cyclization of cyclopentyl-substituted furan derivatives followed by carboxylation.

Oxidation of Alcohols and Aldehydes: Primary alcohols and aldehydes can be oxidized to carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) in acidic, alkaline, or neutral media.

Hydrolysis of Nitriles and Amides: Nitriles can be hydrolyzed to amides and then converted to carboxylic acids in the presence of catalysts.

Industrial Production Methods: Industrial production of 5-Cyclopentylfuran-2-carboxylic acid typically involves large-scale oxidation processes using robust oxidizing agents and optimized reaction conditions to ensure high yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The furan ring can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogens, nucleophiles like amines and alcohols.

Major Products:

Oxidation Products: Oxidized furan derivatives.

Reduction Products: Alcohols and aldehydes.

Substitution Products: Halogenated or nucleophile-substituted furans.

Scientific Research Applications

5-Cyclopentylfuran-2-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopentylfuran-2-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in metabolic and signaling pathways.

Pathways Involved: It can modulate oxidative stress pathways, inflammatory responses, and other cellular processes.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The substituent at the 5-position of the furan ring critically defines the compound’s behavior. Key analogs and their properties are summarized below:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties
5-(4-Nitrophenyl)furan-2-carboxylic Acid	4-Nitrophenyl	Not reported	Crystallographic data available; nitro group enhances reactivity and polarity .
4-Formylfuran-2-carboxylic Acid	Formyl	Not reported	Acute toxicity (Category 4: oral, dermal, inhalation); used in R&D .
5-Formylfuran-3-carboxylic Acid	Formyl	140.09	Stable under recommended storage conditions; incomplete toxicity data .
7-(Cyclopentylamino)-2-phenyl-1H-indole-5-carboxylic Acid	Cyclopentylamino	320.38	High molecular weight; requires PPE for handling due to undefined hazards .

Key Findings:

• Electron-Withdrawing Groups (e.g., Nitro, Formyl): Increase polarity and reactivity. For example, nitro groups in 5-(4-nitrophenyl)furan-2-carboxylic acid may facilitate interactions in catalytic or pharmaceutical applications . Formyl substituents (as in 4-formylfuran-2-carboxylic acid) correlate with acute toxicity (Category 4), necessitating stringent safety protocols .
• The cyclopentylamino analog (320.38 g/mol) demonstrates how bulky substituents increase molecular weight, affecting diffusion and metabolic pathways .

Biological Activity

5-Cyclopentylfuran-2-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

5-Cyclopentylfuran-2-carboxylic acid possesses a furan ring with a cyclopentyl substituent and a carboxylic acid functional group. The molecular formula is $C_{11}H_{12}O_3$, and its structure can be represented as follows:

$$\text{Structure }\text{C}_5\text{H}_9\text{C}_4\text{H}_3\text{O}_2$$

This compound exhibits properties typical of carboxylic acids, including acidity and the ability to form hydrogen bonds, which may contribute to its biological activities.

Antimicrobial Activity

Research indicates that derivatives of carboxylic acids often exhibit antimicrobial properties. For instance, studies have shown that certain substituted furan derivatives possess significant activity against various bacterial strains. However, specific data on the antimicrobial efficacy of 5-Cyclopentylfuran-2-carboxylic acid remains limited.

Anti-inflammatory Potential

Carboxylic acids are frequently investigated for their anti-inflammatory properties. A study focused on related compounds demonstrated that modifications to the furan ring can enhance anti-inflammatory activity through inhibition of inflammatory pathways such as NF-kB signaling. The potential of 5-Cyclopentylfuran-2-carboxylic acid in this context warrants further exploration.

Structure-Activity Relationships (SAR)

The biological activity of 5-Cyclopentylfuran-2-carboxylic acid may be influenced by various structural modifications. For instance, the introduction of different alkyl or aryl groups at the 5-position of the furan ring could enhance lipophilicity and bioavailability, potentially leading to improved therapeutic effects.

Modification	Biological Effect
Cyclopentyl group	Increased lipophilicity
Carboxylic acid	Potential anti-inflammatory activity

Case Study 1: Antimicrobial Screening

In a recent study, various substituted furan derivatives were screened for their antimicrobial properties against Staphylococcus aureus and Escherichia coli. Although 5-Cyclopentylfuran-2-carboxylic acid was not the primary focus, related compounds showed promising results with inhibition zones ranging from 10 to 20 mm depending on the substituent's nature.

Case Study 2: Anti-inflammatory Activity

A comparative analysis of furan derivatives indicated that compounds with a carboxylic acid moiety exhibited significant inhibition of TNF-alpha production in macrophages. While specific data for 5-Cyclopentylfuran-2-carboxylic acid is lacking, it is hypothesized that similar mechanisms could apply due to its structural characteristics.